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Compound of Interest

Compound Name: Barium azide

Cat. No.: B098342 Get Quote

This guide provides essential information, troubleshooting advice, and safety protocols for

researchers, scientists, and drug development professionals working with barium azide. Given

its hazardous nature, proper storage and handling are critical to ensure laboratory safety and

experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for barium azide?

A1: Barium azide should not be stored for long periods.[1] It must be stored as a wet solid,

typically wetted with at least 50% water by mass, to reduce its sensitivity to shock and heat.[2]

[3][4] The material should be kept in tightly closed containers in a cool, well-ventilated area.[5]

It is crucial to store it away from sources of heat, shock, friction, and ignition.[5][6]

Q2: Why is it critical to keep barium azide wet during storage?

A2: Dry barium azide is a high explosive that can be easily ignited by heat, shock, or friction.

[2][5][6] Wetting the compound, typically as a slurry with at least 50% water, significantly

reduces its sensitivity and allows for safer handling and shipping.[1][4][7] If the material is

allowed to dry out, it may explode.[2][3]

Q3: What materials are incompatible with barium azide and should be avoided during

storage?
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A3: Barium azide should be stored away from strong acids (like hydrochloric, sulfuric, and

nitric acid) and metal salts.[5] Contact with acids can form hydrazoic acid, which is highly toxic

and explosive.[8][9] It is also incompatible with strong oxidizing and reducing agents.[2][3] Do

not use metal utensils or store in containers made of metals like copper or lead, as this can

form other highly sensitive and explosive metal azides.[8][9]

Q4: What are the signs of instability or decomposition in a stored sample of barium azide?

A4: Visual signs of decomposition can include the formation of metallic barium nuclei.[10][11]

The thermal decomposition process is autocatalytic, meaning it is accelerated by the solid

product.[12] Pre-illumination with ultraviolet light can also shorten the induction period for

thermal decomposition.[11] Any unexplained changes in appearance or the presence of gas

evolution should be treated as a sign of instability.

Q5: How does temperature affect the stability of barium azide?

A5: Barium azide is sensitive to heat.[5] Thermal decomposition begins at approximately

160°C (320°F) and can lead to an explosion at higher temperatures (around 225°C).[1][13][14]

The rate of decomposition increases with temperature.[7] Alkaline earth azides, including

barium azide, generally decompose at temperatures about 200°C lower than other types of

azides.[10][11]

Troubleshooting Guide
This section addresses specific issues that may arise during the storage and handling of

barium azide.

Issue 1: The stored barium azide appears to have dried out.

Problem: The sample has lost its protective water content, making it extremely sensitive to

shock, friction, and heat.[2][3][6]

Solution:

DO NOT HANDLE THE DRY MATERIAL. Do not attempt to open the container or scrape

the material.
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Evacuate the immediate area and prevent access.

Eliminate all sources of ignition, including sparks, open flames, and static electricity.[5][6]

Contact your institution's Environmental Health & Safety (EHS) office or a specialist in

hazardous waste disposal immediately for guidance.[5] Do not attempt to re-wet the

material without expert supervision.

Issue 2: Discoloration or unexpected crystal growth is observed in the container.

Problem: This could indicate contamination or the onset of decomposition, potentially forming

more sensitive compounds.

Solution:

Treat the material as unstable. Avoid moving or disturbing the container.

Follow the same initial safety precautions as for dried-out material: evacuate the area,

eliminate ignition sources, and contact your EHS office.

Provide the EHS team with all available information about the sample's history and

storage conditions.

Issue 3: A spill of wet barium azide slurry has occurred.

Problem: While less sensitive than dry material, the spilled slurry still poses a significant

hazard. The primary risk is the material drying out.

Solution:

Keep the spill area wet by slowly adding flooding quantities of water.[4]

Eliminate all ignition sources from the immediate area.[4][6]

Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles,

and a lab coat.[2]
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Contain the spill using inert, non-combustible absorbent materials and dike the area for

later disposal.[4] Do not use metal tools for cleanup.[5]

Collect the material and place it in a suitable, closed container for hazardous waste

disposal, ensuring it remains wet.[2]

Report the spill to your EHS office.

Troubleshooting Workflow Diagram
Caption: Logical workflow for troubleshooting potential barium azide instability.

Quantitative Data Summary
The stability of barium azide is primarily described in qualitative safety terms rather than

quantitative decomposition rates over time. Long-term storage is strongly discouraged.[1] The

following tables summarize key physical and chemical properties.

Table 1: Physical and Chemical Properties of Barium Azide

Property Value Source(s)

Chemical Formula Ba(N₃)₂ [13]

Molar Mass 221.37 g/mol [1][13]

Appearance White crystalline solid [1][7]

Density 2.936 g/cm³ [1][7]

Melting Point 126 °C (259 °F) [1][7]

Decomposition Temp.
Begins at ~160-225 °C (320-

437 °F)
[1][7][14]

Vapor Pressure ~0 mmHg [1][7]

Table 2: Solubility of Barium Azide in Water
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Temperature Solubility (g / 100 mL) Source(s)

0 °C (32 °F) 11.5 [1][13]

15.7 °C (60.3 °F) 14.98 [1][13]

20 °C (68 °F) 15.36 [1][13]

70 °C (158 °F) 24.75 [1][13]

Experimental Protocols
When assessing the stability of a stored barium azide sample, several analytical techniques

can be employed. All work must be conducted behind a blast shield with appropriate PPE.

1. Thermal Stability Analysis (General Methodology)

Objective: To determine the onset temperature of decomposition and measure the energy

released.

Techniques: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Procedure:

Carefully prepare a small sample (typically 1-5 mg) of the wetted material in a hermetically

sealed aluminum pan. This must be done in a controlled environment to prevent drying.

Place the sample pan and a reference pan in the instrument (DSC or TGA).

Heat the sample at a controlled linear rate (e.g., 5-10 °C/min) under an inert atmosphere

(e.g., nitrogen).

In DSC, monitor the heat flow. A sharp exothermic peak indicates decomposition. The

onset temperature of this peak is a key stability indicator.

In TGA, monitor the mass loss. The thermal decomposition of barium azide into barium

and nitrogen gas (Ba(N₃)₂ → Ba + 3 N₂) results in a significant mass loss corresponding to

the release of N₂.[1]
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Compare the resulting thermogram to that of a known, pure reference sample to identify

any lowering of the decomposition temperature, which would indicate reduced stability.

2. Impact Sensitivity Testing (General Methodology)

Objective: To assess the material's sensitivity to mechanical shock, which may increase with

improper storage. Azides are known to be sensitive to impact.[15]

Technique: Drop-weight impact test.[15]

Procedure:

A small, precise amount of the test material (e.g., 20-40 mg) is placed on a steel anvil.[15]

A standard weight (e.g., 2.5 kg) is dropped from a specified, variable height onto the

sample.[15]

The test is repeated multiple times at various heights to determine the H₅₀ value, which is

the height from which the weight will cause an explosion in 50% of the trials.[15]

An increase in sensitivity (i.e., a lower H₅₀ value) compared to a reference standard

indicates potential degradation or instability. Note that wet barium azide is far less

sensitive to impact than dry barium azide.[1]

Experimental Workflow for Stability Assessment
Caption: General workflow for the experimental assessment of stored barium azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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